molecular formula C8H9N3O4 B1610836 Methyl 4-hydrazinyl-3-nitrobenzoate CAS No. 87054-48-6

Methyl 4-hydrazinyl-3-nitrobenzoate

Cat. No.: B1610836
CAS No.: 87054-48-6
M. Wt: 211.17 g/mol
InChI Key: NWIYFWDJWIGDBG-UHFFFAOYSA-N
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Description

Methyl 4-hydrazinyl-3-nitrobenzoate is a useful research compound. Its molecular formula is C8H9N3O4 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

87054-48-6

Molecular Formula

C8H9N3O4

Molecular Weight

211.17 g/mol

IUPAC Name

methyl 4-hydrazinyl-3-nitrobenzoate

InChI

InChI=1S/C8H9N3O4/c1-15-8(12)5-2-3-6(10-9)7(4-5)11(13)14/h2-4,10H,9H2,1H3

InChI Key

NWIYFWDJWIGDBG-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC(=C(C=C1)NN)[N+](=O)[O-]

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)NN)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

80 ml of hydrazine hydrate were poured into the suspension of 172.5 g of methyl 4-chloro-3-nitrobenzoate in 1600 ml of abs. ethanol under stirring, then the reaction mixture was refluxed while stirring for 45 minutes. The starting material dissolved and the product started to precipitate. After cooling down, the product was filtered by suction, washed with abs. ethanol and water successively until it became free from chloride ion. Thus, 4-methoxycarbonyl-2-nitrophenylhydrazine (143.6 g, 85%) was obtained as yellow crystals m.p.: 169°-171° C.
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
172.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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